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In the demanding environments of aerospace, defense, and advanced industrial processes,

material selection is a critical determinant of performance and reliability. Among the refractory

metals, tungsten and molybdenum are leading contenders for applications subjected to

extreme stress, temperature, and pressure. This guide provides an in-depth, objective

comparison of their performance under high-stress conditions, supported by quantitative data

and experimental methodologies, to assist researchers, scientists, and drug development

professionals in making informed material choices.

I. Comparative Analysis of Physical and Mechanical
Properties
Tungsten and molybdenum exhibit distinct properties that make them suitable for different

high-stress scenarios. Tungsten is characterized by its exceptional density, hardness, and the

highest melting point among all metals, making it ideal for applications requiring extreme heat

and wear resistance.[1][2] In contrast, molybdenum, while also possessing a high melting point,

offers the advantages of lower density and superior thermal conductivity, rendering it a

preferred choice for applications where weight and efficient heat dissipation are primary

concerns.[3]

The following table summarizes the key quantitative data for a direct comparison of these two

materials:
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Property Tungsten (W) Molybdenum (Mo) Source(s)

Melting Point
3410 °C / 6170 °F /

3695 K

2623 °C / 4753.4 °F /

2896 K
[1][2][4][5]

Density 19.3 g/cm³ 10.2 g/cm³ [1][5][6][7]

Ultimate Tensile

Strength (UTS)
~980 - 1500 MPa ~324 - 900 MPa [1][8]

Hardness (Mohs) 7.5 5.5 [1]

Hardness (Vickers) ~3430 MPa ~1530 MPa [1]

Thermal Conductivity

(@ 20°C)
~174 W/m·K ~138 W/m·K [6]

Coefficient of Linear

Expansion (@ 20°C)
4.98 x 10⁻⁶ /°C 5.3 x 10⁻⁶ /°C [6]

II. Experimental Protocols for High-Stress Testing
To evaluate the performance of tungsten and molybdenum under high-stress conditions,

particularly at high strain rates, the Split Hopkinson Pressure Bar (SHPB) is a widely utilized

experimental technique.[2][4][9] This method allows for the determination of material properties

under dynamic loading conditions, simulating environments such as ballistic impacts or

explosions.

A. High-Strain-Rate Tensile Testing using a Split
Hopkinson Pressure Bar (SHPB)
Objective: To determine the stress-strain relationship and other mechanical properties (e.g.,

yield strength, ultimate tensile strength) of tungsten and molybdenum at high strain rates.

Apparatus:

Split Hopkinson Pressure Bar apparatus, consisting of a striker bar, an incident bar, and a

transmission bar.

Gas gun to propel the striker bar at a controlled velocity.
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Strain gauges mounted on the incident and transmission bars.

Data acquisition system (e.g., oscilloscope, computer with specialized software).

High-temperature furnace or induction coil for elevated temperature testing.

Specimen grips and fixtures.

Specimen Preparation:

Tensile specimens of tungsten and molybdenum are machined to precise dimensions as per

standards like ASTM E8.[10][11][12][13][14] The geometry is typically a "dog-bone" shape to

ensure that deformation and failure occur within the gauge section.

Procedure:

The specimen is securely mounted between the incident and transmission bars of the SHPB

apparatus.

For elevated temperature tests, the specimen is heated to the desired temperature using a

furnace or induction coil, and the temperature is monitored and controlled.[1][15]

The gas gun is pressurized to achieve the desired impact velocity for the striker bar.

The striker bar is launched, impacting the end of the incident bar. This generates a

compressive stress wave that travels down the incident bar.

When the wave reaches the specimen, part of it is reflected as a tensile wave, and part is

transmitted through the specimen to the transmission bar as a compressive wave.

The strain gauges on the incident and transmission bars record the strain histories of the

incident, reflected, and transmitted waves.

The data acquisition system captures these strain signals.

Using one-dimensional wave theory, the recorded strain signals are used to calculate the

stress, strain, and strain rate in the specimen as a function of time.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b148046?utm_src=pdf-body
https://www.zwickroell.com/industries/metals/metals-standards/metals-tensile-test-astm-e8/
https://imrtest.com/5-astm-tensile-testing-standards-to-evaluate-materials-under-tension-load/
https://www.tensilemillcnc.com/blog/8-most-common-astm-standards-in-tensile-testing
https://www.valencesurfacetech.com/the-news/astm-e8/
https://industrialphysics.com/knowledgebase/articles/your-guide-to-the-key-astm-standards-for-tensile-testing/
https://www.epj-conferences.org/articles/epjconf/abs/2015/13/epjconf-dymat2015_01021/epjconf-dymat2015_01021.html
https://www.researchgate.net/publication/282835188_Experimental_investigation_of_the_behaviour_of_tungsten_and_molybdenum_alloys_at_high_strain-rate_and_temperature
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


III. Visualizing the Experimental Workflow
The following diagram illustrates the workflow of a high-strain-rate tensile test using a Split

Hopkinson Pressure Bar.
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Caption: Workflow of a Split Hopkinson Pressure Bar (SHPB) test.

IV. Conclusion
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The choice between tungsten and molybdenum for high-stress applications is contingent upon

the specific operational requirements. Tungsten is the superior material for applications

demanding the utmost in temperature resistance, hardness, and density, such as in rocket

nozzles and kinetic energy penetrators.[1][2][10] Molybdenum, with its lower density, good

thermal conductivity, and better machinability, is often the more practical and cost-effective

solution for components in aerospace structures, industrial motors, and as an alloying element

in high-strength steels.[1][15] A thorough analysis of the environmental and mechanical

stresses the component will face is paramount in selecting the optimal material.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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